Cas no 1804467-39-7 (3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid
• CAS No: 1804467-39-7
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4869511
• Update Time: 2025-09-19

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid

• Inchi： 1S/C7H3ClF3NO2/c8-4-2(9)1-3(7(13)14)12-5(4)6(10)11/h1,6H,(H,13,14)
• InChI Key： DEDAVBKTPGVPCE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)O)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic acid

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic Acid (CAS No. 1804467-39-7) is a highly specialized organic molecule with significant applications in various fields, including agrochemicals, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple halogen substituents and a carboxylic acid group. The presence of chlorine, fluorine, and difluoromethyl groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic Acid as a precursor in the synthesis of bioactive molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, has made it an attractive candidate for drug discovery programs. Researchers have explored its role in the development of novel antibiotics and antiviral agents, leveraging its structural flexibility to design molecules with enhanced pharmacokinetic profiles.

In the agricultural sector, this compound has shown promise as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent findings suggesting that it can selectively target specific pathogens without adversely affecting crop health. This property makes it a potential alternative to traditional pesticides, which often have broader environmental impacts.

The synthesis of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic Acid involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential halogenation and functionalization. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity. These advancements have significantly reduced the production costs, making the compound more accessible for large-scale applications.

From a structural perspective, the compound's pyridine ring serves as a rigid framework that facilitates molecular recognition and binding interactions. The fluorinated substituents enhance its lipophilicity, while the carboxylic acid group provides opportunities for further functionalization. This combination of properties has led to its use in designing materials with tailored physicochemical properties, such as high thermal stability and excellent electrical conductivity.

Recent breakthroughs in computational chemistry have enabled researchers to predict the behavior of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic Acid in complex biological systems with unprecedented accuracy. By employing molecular docking simulations and quantum mechanical calculations, scientists can now design derivatives with improved bioavailability and efficacy. These computational tools have also facilitated the identification of novel targets for this compound in disease pathways, opening new avenues for therapeutic interventions.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-6-carboxylic Acid is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge synthetic and computational techniques, positions it as a key player in advancing modern science and technology. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both academic and industrial endeavors.